Cas no 14613-32-2 (benzenesulphonic acid, compound with triethylamine (1:1))

• Product name: benzenesulphonic acid, compound with triethylamine (1:1)
• CAS No: 14613-32-2
• MF: C₆H₅O₃S-^.C₆H₁₆N+
• MW: 259.36504
• CID: 1315815
• PubChem ID: 13017191

benzenesulphonic acid, compound with triethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• benzenesulphonic acid, compound with triethylamine (1:1)
• N,N-diethylethanaminium benzenesulfonate
• benzenesulfonic acid,N,N-diethylethanamine
• 14613-32-2
• NS00087516
• DTXSID40932770
• Benzenesulfonic acid--N,N-diethylethanamine (1/1)
• EINECS 238-652-5

• Inchi： InChI=1S/C6H15N.C6H6O3S/c1-4-7(5-2)6-3;7-10(8,9)6-4-2-1-3-5-6/h4-6H2,1-3H3;1-5H,(H,7,8,9)
• InChI Key： OPJDPIWCAQORQI-UHFFFAOYSA-N
• SMILES： CCN(CC)CC.C1=CC=C(C=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 259.12433
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Boiling Point: 387°C at 760 mmHg
• Flash Point: 187.8°C
• PSA: 61.64